Cas no 193151-96-1 (Benzoic acid,4-(2,3-dihydro-1,4-benzodioxin-6-yl)-)
193151-96-1 structure
Product Name:Benzoic acid,4-(2,3-dihydro-1,4-benzodioxin-6-yl)-
CAS No:193151-96-1
MF:C15H12O4
MW:256.253384590149
CID:116321
PubChem ID:20099962
Update Time:2025-04-18
Benzoic acid,4-(2,3-dihydro-1,4-benzodioxin-6-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(2,3-dihydro-1,4-benzodioxin-6-yl)-
- 4-(2,3-dihydro-1,4-benzodioxin-6-yl)benzoic acid
- 4-(2,3-DIHYDROBENZO[1,4]DIOXIN-6-YL)BENZOIC ACID
- 4-(2-Oxo-2,3-dihydrobenzothiazol-6-yl)benzoic acid
- 4-(3-Oxo-3,4-dihydro-2H-benzothiazin-7-yl)benzoic acid
- 4-(4-Oxo-chromen-6-yl)benzoic acid
- 4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzoic acid
- DTXSID00602467
- 193151-96-1
- SCHEMBL14886674
- BB 0223412
- AKOS004115032
-
- Inchi: 1S/C15H12O4/c16-15(17)11-3-1-10(2-4-11)12-5-6-13-14(9-12)19-8-7-18-13/h1-6,9H,7-8H2,(H,16,17)
- InChI Key: WHINZSFQRUFDIG-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(C3C=CC(C(=O)O)=CC=3)=CC1=2
Computed Properties
- Exact Mass: 256.07356
- Monoisotopic Mass: 256.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 55.8A^2
Experimental Properties
- PSA: 55.76
Benzoic acid,4-(2,3-dihydro-1,4-benzodioxin-6-yl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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